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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B1584085 Get Quote

For researchers, scientists, and drug development professionals working with high-temperature

polymers, the selection of a suitable colorant is critical for achieving desired product aesthetics

and functionality without compromising material integrity. Solvent Blue 97 has long been a

benchmark for coloring a variety of plastics due to its favorable properties. However, a range of

alternative solvent dyes offer comparable or even superior performance in specific applications.

This guide provides an objective comparison of Solvent Blue 97 with viable alternatives,

supported by key performance data and detailed experimental protocols for evaluation.

Understanding Solvent Blue 97
Solvent Blue 97 is an anthraquinone-based dye known for its brilliant reddish-blue hue.[1][2] It

exhibits good heat resistance, light fastness, and migration resistance, making it a popular

choice for coloring engineering plastics such as PET, PA, PS, PC, and ABS.[3][4][5] Its typical

heat stability is rated up to 300°C.[1][6]

High-Performance Alternatives
Several solvent dyes from various chemical classes serve as excellent alternatives to Solvent
Blue 97, particularly in applications demanding exceptional thermal stability or different color

profiles. Key alternatives include other anthraquinone dyes, as well as perinone-based

colorants.
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Key Competitors to Solvent Blue 97:
Macrolex® Blue RR FG: A direct equivalent to Solvent Blue 97, also a C.I. Solvent Blue 97,

offering a blue with a red cast. It is suitable for a wide range of amorphous thermoplastics

including PS, SAN, PMMA, PC, ABS, and their blends.[7]

Solvent Red 179 (Amaplast® Red RP): A perinone-based dye that provides a vibrant red

color.[1][8][9] It is recognized for its exceptional heat stability, reaching up to 370°C, and

excellent lightfastness.[1][8][9] This makes it a suitable candidate for high-temperature

processing of polymers like ABS, PBT, PC, PET, PMMA, and PSU.[1][9]

Solvent Yellow 163 (Amaplast® Yellow GHS): An anthraquinone dye that offers a reddish-

yellow shade.[4] It boasts high thermal resistance, withstanding temperatures up to 300°C in

polystyrene and 360°C in polycarbonate.[10] Its applications include coloring PS, HIPS, ABS,

PC, PMMA, AS, PET, and PA6.[3][4]

Macrolex® Blue TP LXS 51151: An organic, high-performance solvent dye from LANXESS,

specifically designed for demanding applications in polyesters and other engineering

plastics.[11]

Other High-Performance Dyes: The Macrolex® and Amaplast® ranges include a variety of

other high-stability colorants, such as Macrolex® Red EG and Macrolex® Orange HT, which

offer excellent fastness properties for demanding applications.[12][13]

Quantitative Performance Comparison
To facilitate an objective assessment, the following tables summarize the key quantitative data

for Solvent Blue 97 and its high-performance alternatives.

Table 1: General and Thermal Properties
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Property
Solvent Blue
97

Macrolex®
Blue RR FG

Solvent Red
179

Solvent Yellow
163

C.I. Name Solvent Blue 97 Solvent Blue 97 Solvent Red 179
Solvent Yellow

163

Chemical Class Anthraquinone Anthraquinone Perinone Anthraquinone

CAS Number
32724-62-2,

61969-44-6
61969-44-6 6829-22-7 13676-91-0

Molecular

Formula
C36H38N2O2 C36H38N2O2 C26H14N2O4 C20H12N2O2

Melting Point

(°C)
200-230 approx. 200 249-252 187

Heat Stability

(°C)
300 300 (in PS) 370

300 (in PS), 360

(in PC)

Table 2: Fastness Properties

Property
Solvent Blue
97

Macrolex®
Blue RR FG

Solvent Red
179

Solvent Yellow
163

Light Fastness

(Blue Wool

Scale, 1-8)

7-8 6-8 (in PS) 8 (Masstone) 8

Migration

Resistance
Good Excellent Good Good

Table 3: Polymer Compatibility
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Polymer
Solvent Blue
97

Macrolex®
Blue RR FG

Solvent Red
179

Solvent Yellow
163

PS (Polystyrene) ☆ ☆ ☆ ☆

HIPS (High

Impact

Polystyrene)

○ N/A ○ ☆

ABS

(Acrylonitrile

Butadiene

Styrene)

☆ ☆ ☆ ☆

PC

(Polycarbonate)
☆ ☆ ☆ ☆

PET

(Polyethylene

Terephthalate)

☆ ○ ☆ ☆

PMMA

(Polymethyl

Methacrylate)

○ ☆ ☆ ☆

PA (Polyamide) ○ ○ ○ ☆

PBT

(Polybutylene

Terephthalate)

N/A ○ ☆ N/A

PSU

(Polysulfone)
N/A N/A ☆ N/A

Legend: ☆ Superior, ○ Applicable, △ Not Recommended, N/A Data Not Available

Experimental Protocols
To ensure a standardized and objective evaluation of these dyes, the following experimental

protocols are recommended.
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Thermal Stability Assessment (ASTM D3835)
Objective: To determine the thermal stability of the colorant in a specific polymer matrix under

simulated processing conditions.

Methodology:

Sample Preparation: Prepare a polymer compound containing a standardized concentration

of the dye (e.g., 0.1% by weight).

Capillary Rheometry: Utilize a capillary rheometer according to ASTM D3835.

Procedure:

Load the compounded polymer into the rheometer barrel, preheated to a series of high

temperatures relevant to the polymer's processing window (e.g., 280°C, 300°C, 320°C).

Allow the material to reside in the barrel for a defined period (e.g., 5, 10, 15 minutes) to

simulate processing hold-up times.

Extrude the molten polymer through a capillary die at a constant shear rate.

Collect the extrudate at each time and temperature interval.

Analysis:

Visually inspect the extrudate for any color change against a control sample processed at

the lowest temperature for the shortest time.

Quantify the color change using a spectrophotometer to measure the CIE Lab* values. A

significant change in these values indicates thermal degradation of the dye.

Light Fastness Evaluation (ISO 4892-2)
Objective: To assess the resistance of the colored polymer to degradation by artificial light,

simulating exposure to sunlight.

Methodology:
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Sample Preparation: Injection mold or press plaques of the colored polymer compound at a

standardized thickness.

Accelerated Weathering: Expose the plaques in a xenon-arc weathering apparatus following

the procedure outlined in ISO 4892-2. Use a daylight filter to simulate outdoor exposure.

Procedure:

Place a portion of each sample under a mask to serve as an unexposed reference.

Expose the samples to a defined cycle of light and dark periods, with controlled

temperature and humidity.

Periodically remove the samples for evaluation.

Analysis:

Measure the color change (ΔE*) between the exposed and unexposed portions of each

sample using a spectrophotometer.

Compare the color change to the fading of a standard Blue Wool scale exposed under the

same conditions. The lightfastness is rated on a scale of 1 to 8, with 8 being the most

resistant to fading.

Migration (Leaching) Resistance Test
Objective: To determine the propensity of the dye to migrate from the polymer matrix into a

contacting medium.

Methodology:

Sample Preparation: Prepare molded plaques or films of the colored polymer.

Extraction Procedure (Batch Leaching Test):

Cut the samples into small, uniform pieces to increase the surface area.
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Weigh a known amount of the polymer pieces and place them in a sealed container with a

specific volume of a relevant solvent or simulant (e.g., ethanol/water mixture for food

contact applications, or a specific solvent relevant to the end-use).

Agitate the container at a controlled temperature for a defined period (e.g., 24 hours at

40°C).

Analysis:

After the extraction period, remove the polymer pieces.

Analyze the extraction liquid for the presence of the leached dye using UV-Vis

spectrophotometry or High-Performance Liquid Chromatography (HPLC).

Quantify the amount of leached dye and express it as a percentage of the initial dye

concentration in the polymer.

Logical Workflow for Dye Selection
The process of selecting an appropriate high-temperature dye can be visualized as a logical

workflow, starting from defining the application requirements to final validation.
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Define Application Requirements
(Polymer Type, Processing Temp., End-Use)

Identify Potential Dyes
(Based on Chemical Class and Initial Data)

Quantitative Performance Screening
(Heat Stability, Light Fastness, Compatibility)

Experimental Validation
(ASTM D3835, ISO 4892-2, Leaching Tests)

Cost and Regulatory Analysis

Final Dye Selection

Click to download full resolution via product page

Caption: High-temperature polymer dye selection workflow.

Conclusion
While Solvent Blue 97 remains a reliable choice for many high-temperature polymer

applications, a thorough evaluation of alternatives such as Solvent Red 179 and Solvent Yellow

163 can lead to improved performance, particularly in demanding environments. The selection

of the optimal colorant should be guided by a systematic approach that includes a review of

technical data and, critically, experimental validation under conditions that mimic the intended

application. By following the standardized protocols outlined in this guide, researchers and

scientists can make informed decisions to ensure the long-term stability and aesthetic quality of

their polymer products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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